N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide

• IUPAC Name: N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C15H18N4O2/c20-14(9-5-6-12-13(7-9)17-8-16-12)18-15-10-3-1-2-4-11(10)19-21-15/h8-9H,1-7H2,(H,16,17)(H,18,20)
• InChI Key: MBXWTHIKVXGJBO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NOC(=C2C1)NC(=O)C3CCC4=C(C3)NC=N4
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol
• CAS No.: 2034583-48-5

Description

The compound contains an isoxazole ring, which is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions. Isoxazole derivatives have been found to exhibit a wide spectrum of biological activities and therapeutic potential.

Synthesis Analysis

While specific synthesis methods for this compound are not available, isoxazole derivatives are typically synthesized through 1,3-dipolar cycloaddition or condensation reactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the isoxazole and tetrahydrobenzimidazole rings. Isoxazoles can undergo a variety of reactions, including cycloadditions, substitutions, and ring-opening reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the isoxazole ring could increase the compound’s polarity and potentially its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Isoxazole derivatives have been found to exhibit a range of biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects.

Future Directions

Future research could focus on exploring the biological activity of this compound and related derivatives. This could involve in vitro and in vivo studies to evaluate the compound’s efficacy and safety in various disease models.